Cas no 2228181-57-3 (3-({pyrazolo1,5-apyrimidin-6-yl}methyl)pyrrolidine)

• Product Name: 3-({pyrazolo1,5-apyrimidin-6-yl}methyl)pyrrolidine
• CAS No: 2228181-57-3
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5899336
• PubChem ID: 165686987
• Update Time: 2025-10-29

3-({pyrazolo1,5-apyrimidin-6-yl}methyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-({pyrazolo1,5-apyrimidin-6-yl}methyl)pyrrolidine
• EN300-1737005
• 2228181-57-3
• 3-({pyrazolo[1,5-a]pyrimidin-6-yl}methyl)pyrrolidine

• Inchi： 1S/C11H14N4/c1-3-12-6-9(1)5-10-7-13-11-2-4-14-15(11)8-10/h2,4,7-9,12H,1,3,5-6H2
• InChI Key： VBGNTQUTWVWWFY-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=NC3=CC=NN3C=2)C1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-({pyrazolo1,5-apyrimidin-6-yl}methyl)pyrrolidine

Introduction to 3-({pyrazolo1,5-apyrimidin-6-yl}methyl)pyrrolidine and Its Significance in Modern Pharmaceutical Research

3-({pyrazolo1,5-apyrimidin-6-yl}methyl)pyrrolidine, a compound with the CAS number 2228181-57-3, represents a fascinating subject of study in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its potential applications in drug discovery and development. The pyrazolo1,5-apyrimidin-6-yl moiety and the pyrrolidine ring system are key structural features that contribute to its unique chemical properties and biological activities.

The molecular framework of 3-({pyrazolo1,5-apyrimidin-6-yl}methyl)pyrrolidine is meticulously designed to interact with biological targets in a highly specific manner. This specificity is crucial for the development of therapeutic agents that can modulate biological pathways with minimal side effects. The compound's ability to engage with various enzymes and receptors has made it a promising candidate for further investigation in the field of medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds that exhibit potent pharmacological effects. Among these, pyrazolopyrimidine derivatives have emerged as a particularly promising class of molecules. The structural motif of 3-({pyrazolo1,5-apyrimidin-6-yl}methyl)pyrrolidine aligns well with this trend, as it combines the favorable properties of both pyrazole and pyrimidine rings. These rings are known for their ability to form stable complexes with biological targets, thereby enhancing the efficacy of potential drug candidates.

The synthesis of 3-({pyrazolo1,5-apyrimidin-6-yl}methyl)pyrrolidine involves a series of carefully orchestrated chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the formation of the pyrazolopyrimidine core, followed by functionalization at the 6-position to introduce the methyl group. This step is critical as it determines the overall reactivity and biological activity of the compound. Subsequent modifications at the pyrrolidine ring further refine its pharmacological profile.

The importance of 3-({pyrazolo1,5-apyrimidin-6-yl}methyl)pyrrolidine cannot be overstated in the context of modern drug discovery. Its unique structural features make it a versatile scaffold for designing molecules that can interact with a wide range of biological targets. This versatility is particularly valuable in the search for new treatments for complex diseases such as cancer, inflammation, and neurodegenerative disorders.

Recent studies have demonstrated that derivatives of pyrazolopyrimidine have significant potential in inhibiting key enzymes involved in disease pathways. For instance, some derivatives have shown promise in preclinical trials for their ability to block the activity of enzymes that promote tumor growth. Similarly, other compounds have exhibited anti-inflammatory properties by modulating cytokine production and immune responses. The compound 3-({pyrazolo1,5-apyrimidin-6-yl}methyl)pyrrolidine is expected to follow this trend, offering new hope for patients suffering from various debilitating conditions.

The development of new pharmaceutical agents relies heavily on advancements in synthetic methodologies and computational modeling techniques. These tools allow researchers to design and optimize molecules with high precision, reducing the time and resources required for drug discovery. In the case of 3-({pyrazolo1,5-apyrimidin-6-yl}methyl)pyrrolidine, computational studies have been instrumental in predicting its binding affinity to potential targets and understanding its mechanism of action.

The pharmacokinetic properties of 3-(pyrazolo¹,5-apyrimidin^-6-yl)methyl)pyrrolidine are also areas of active investigation. Researchers are keen to understand how this compound is absorbed, distributed, metabolized, and excreted by the body. This information is crucial for determining appropriate dosing regimens and minimizing potential side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to study these processes in detail.

The future prospects for 3-(pyrazolo¹,5-apyrimidin^-6-yl)methyl)pyrrolidine are bright given its promising preclinical data and structural advantages. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.